Cas no 16780-04-4 (2-(3-piperidyl)ethanol;hydrochloride)

• Product Name: 2-(3-piperidyl)ethanol;hydrochloride
• CAS No: 16780-04-4
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD14583117
• CID: 840342
• Update Time: 2025-05-21

2-(3-piperidyl)ethanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-3-yl)ethanol hydrochloride
• 2-(3-Piperidyl)ethanol Hydrochloride
• 2-(3-Piperidyl)ethanol, HCl
• 3-Piperidineethanol hydrochloride
• 2-piperidin-3-ylethanol,hydrochloride
• 2-(piperidin-3-yl)ethan-1-ol
• 3-Piperidineethanol (hydrochloride)(1:1)
• 2-(Piperidin-3-yl)ethan-1-ol hydrochloride
• 3-PIPERIDINE ETHANOL HCL
• 3-Piperidineethanol, hydrochloride (1:1)
• 2-(3-Piperidyl)ethanol HCl
• 2-(Piperidin-3-yl)ethanol HCl
• 3-Piperidine ethanol hydrochloride
• 2-(3-Piperidyl)ethanolHydrochloride
• CP0120
• AM81154
• TRA0084711
• RP22849
• SY
• 2-(3-piperidyl)ethanol;hydrochloride

• MDL： MFCD14583117
• Inchi： 1S/C7H15NO.ClH/c9-5-3-7-2-1-4-8-6-7;/h7-9H,1-6H2;1H
• InChI Key： JPWLRMLPKPPHRJ-UHFFFAOYSA-N
• SMILES： Cl.OCCC1CNCCC1

Computed Properties

• Exact Mass: 165.09200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 75.3
• Topological Polar Surface Area: 32.299

Experimental Properties

• PSA: 32.26000
• LogP: 1.49920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-(3-piperidyl)ethanol;hydrochloride

Comprehensive Guide to 2-(3-Piperidyl)ethanol Hydrochloride (CAS No. 16780-04-4): Properties, Applications, and Research Insights

2-(3-Piperidyl)ethanol hydrochloride (CAS No. 16780-04-4) is a specialized organic compound with a molecular formula of C₇H₁₅NO·HCl. This piperidine derivative is widely recognized for its unique structural features, combining a piperidine ring with an ethanol moiety, which grants it versatile applications in pharmaceutical and chemical research. The compound's hydrochloride salt form enhances its stability and solubility, making it a preferred choice for synthetic workflows.

In recent years, the demand for piperidine-based compounds like 2-(3-piperidyl)ethanol HCl has surged due to their role in drug discovery. Researchers frequently search for "CAS 16780-04-4 solubility" or "2-(3-piperidyl)ethanol hydrochloride synthesis" to optimize experimental protocols. Its applications span neurological research, where it serves as a precursor for nicotinic receptor modulators, and material science, where its polar properties aid in polymer design.

The compound's physicochemical properties include a white crystalline appearance and a molecular weight of 165.66 g/mol. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for laboratories focusing on "high-purity 16780-04-4 suppliers." Environmental and safety data, often queried as "2-(3-piperidyl)ethanol HCl safety profile," confirm its compatibility with standard lab handling protocols when used under controlled conditions.

Emerging trends highlight its potential in green chemistry applications. Scientists exploring "sustainable synthesis of piperidine derivatives" have investigated 2-(3-piperidyl)ethanol hydrochloride as a candidate for catalytic reduction processes. Its biodegradability profile aligns with the growing emphasis on eco-friendly chemical alternatives, a topic dominating forums and academic discussions.

For industrial buyers, key considerations include "bulk pricing for CAS 16780-04-4" and "custom synthesis services." Reputable suppliers often provide technical datasheets detailing storage conditions (e.g., 2–8°C in airtight containers) and compatibility with common solvents like water and ethanol. These details address frequent queries such as "how to dissolve 2-(3-piperidyl)ethanol HCl" or "stability under refrigeration."

Ongoing research explores novel derivatives of 2-(3-piperidyl)ethanol, particularly in bioactive molecule design. Patent databases reveal its utility in central nervous system (CNS) drug candidates, responding to the rising global focus on neurodegenerative disease therapies. This aligns with search trends like "piperidine compounds in Alzheimer's research" or "16780-04-4 mechanism of action."

In summary, 2-(3-piperidyl)ethanol hydrochloride (CAS No. 16780-04-4) represents a multifaceted compound bridging pharmaceutical innovation and industrial chemistry. Its evolving applications underscore the importance of accessible, accurate technical information—addressing both academic curiosity and practical industrial needs.